Palmitoleic acid

Chinese Name
棕榈油酸
English Name
Palmitoleic acid
标识符
CAS No.
373-49-9
Molecular Formula
C16H30O2
Molecular Weight
254.4140
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
76%
59/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled59
druglikeness.missing19
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
254.4100
druglikeness.valid
TPSA
TPSA
37.3000
druglikeness.valid
pKa_acidic
pKa_acidic
4.8000
druglikeness.valid
pKa_basic
pKa_basic
-
LogP
LogP
6.0000
druglikeness.valid
LogD
LogD
-
HBA
HBA
2
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
No
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Yes
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Widespread
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
No
druglikeness.valid
placental_barrier
placental_barrier
Yes
druglikeness.valid
milk_secretion
milk_secretion
Yes
druglikeness.valid
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid
Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid
LD50_oral
LD50_oral
2000.0000
druglikeness.valid
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid
Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
No
druglikeness.valid
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
动脉粥样硬化
Atherosclerosis
Corresponding Targets:
炎症性肠病
Inflammatory Bowel Disease
Corresponding Targets:
2型糖尿病
Type 2 Diabetes Mellitus
Corresponding Targets:
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
Corresponding Targets:
代谢综合征
Metabolic Syndrome
Corresponding Targets:
Plant Sources
No plant sources
相关化合物

Piperlotine D
Piperlotine D
CAS号:958296-13-4
分子式:C16H21NO4
分子量:291.3470

Methyl 3-(4-methoxyphenyl)propanoate
Methyl 3-(4-methoxyphenyl)propanoate
CAS号:15823-04-8
分子式:C11H14O3
分子量:194.2300

山柰酚 3,7,4'-三甲醚
Kaempferol 3,7,4'-trimethyl ether
CAS号:15486-34-7
分子式:C18H16O6
分子量:328.3200

Hydrocinnamic acid
Hydrocinnamic acid
CAS号:501-52-0
分子式:C9H10O2
分子量:150.1770

2,3-Dihydroisoginkgetin
2,3-Dihydroisoginkgetin
CAS号:828923-27-9
分子式:C32H24O10
分子量:568.5340

7''-O-Methylsciadopitysin
7''-O-Methylsciadopitysin
CAS号:3778-25-4
分子式:C34H26O10
分子量:594.5720